Cas no 894013-49-1 (N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 894013-49-1
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 5512715
• Update Time: 2025-07-09

N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,6-dimethylphenyl)-N2-[2-[4-methyl-2-(4-methylphenyl)-5-thiazolyl]ethyl]-
• N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C23H25N3O2S/c1-14-8-10-18(11-9-14)23-25-17(4)19(29-23)12-13-24-21(27)22(28)26-20-15(2)6-5-7-16(20)3/h5-11H,12-13H2,1-4H3,(H,24,27)(H,26,28)
• InChI Key： RCWWMQQBJCRJKV-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)C(NCCC1SC(C2=CC=C(C)C=C2)=NC=1C)=O

Additional information on N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

N'-(2,6-Dimethylphenyl)-N-{2-[4-Methyl-2-(4-Methylphenyl)-1,3-Thiazol-5-Yl]Ethyl}Ethanamide: A Comprehensive Overview

The compound N'-(2,6-dimethylphenyl)-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}ethanediamide (CAS No. 894013-49-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their unique properties and versatile functionalities. The molecule's structure incorporates a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural feature contributes to its stability and reactivity under different chemical conditions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic coupling and functional group transformations. The synthesis of N'-(2,6-dimethylphenyl)-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}ethanediamide involves the use of advanced catalytic systems and optimized reaction conditions to ensure high yield and purity. Researchers have reported that the presence of electron-donating groups such as methyl substituents on the aromatic rings enhances the compound's electronic properties, making it suitable for applications in electronic materials and sensors.

The thiazole moiety in this compound plays a pivotal role in its chemical behavior. Thiazoles are known for their ability to act as both electron-deficient and electron-rich systems depending on the substituents attached. In this case, the substitution pattern includes methyl groups on both the phenyl rings and the thiazole ring itself. These substituents not only influence the electronic properties but also contribute to the molecule's solubility and stability in various solvents. Recent studies have highlighted that such substituted thiazoles exhibit enhanced fluorescence properties, making them promising candidates for use in optoelectronic devices.

One of the most intriguing aspects of N'-(2,6-dimethylphenyl)-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}ethanediamide is its potential in drug discovery. The ethanediamide group at one end of the molecule provides a platform for hydrogen bonding interactions, which are critical for molecular recognition in biological systems. This feature has led researchers to explore its role as a potential ligand in metalloenzyme inhibition studies. Preliminary results indicate that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic semiconductors. Recent research has demonstrated that films prepared from this compound exhibit excellent charge transport properties, which are essential for applications in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). The integration of such compounds into electronic devices could pave the way for more efficient and cost-effective technologies.

The synthesis and characterization of N'-(2,6-dimethylphenyl)-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}ethanediamide have been documented in several peer-reviewed journals. These studies emphasize the importance of stereochemistry and regioselectivity in achieving desired product outcomes. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies reveal that the molecule's frontier molecular orbitals are significantly influenced by the substituents on the aromatic rings and thiazole core. Such insights are invaluable for predicting the compound's behavior under different chemical environments and for designing new derivatives with enhanced properties.

In conclusion, N'-(2,6-dimethylphenyl)-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-Yl]Ethyl}Ethanamide (CAS No. 894013-49-1) represents a versatile organic molecule with multifaceted applications across various scientific disciplines. Its unique structural features make it an attractive candidate for further research in drug discovery, materials science, and electronic device development. As ongoing studies continue to uncover new aspects of its chemistry and functionality, this compound is poised to play a significant role in advancing modern science and technology.